3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide

• IUPAC Name: 3-bromo-N-[3-[(3-iodobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H14BrIN2O2/c21-15-6-1-4-13(10-15)19(25)23-17-8-3-9-18(12-17)24-20(26)14-5-2-7-16(22)11-14/h1-12H,(H,23,25)(H,24,26)
• InChI Key: AJKKXPZPZSBJJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)I
• Molecular Formula: C20H14BrIN2O2
• Molecular Weight: 521.1 g/mol

Description

3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide, also known as BIBX1382BS, is a synthetic compound that belongs to the family of tyrosine kinase inhibitors. It has been extensively studied for its potential applications in cancer treatment and other diseases.

Mechanism of Action

3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide works by inhibiting the activity of EGFR tyrosine kinase, which is involved in the regulation of cell growth and proliferation. By blocking this pathway, 3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide can prevent the growth and spread of cancer cells.
Biochemical and Physiological Effects:
3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide has been shown to have a selective inhibitory effect on EGFR tyrosine kinase, with minimal activity against other tyrosine kinases. It has also been found to reduce the expression of pro-inflammatory cytokines and fibrotic markers in animal models of pulmonary fibrosis.

Advantages and Limitations for Lab Experiments

One advantage of 3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide is its specificity for EGFR tyrosine kinase, which makes it a useful tool for studying the role of this pathway in cancer and other diseases. However, its potency and selectivity may also limit its usefulness in certain experimental settings.

Future Directions

There are many potential future directions for research on 3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide. These include investigating its efficacy in combination with other cancer treatments, exploring its effects on other signaling pathways, and developing new analogs with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanisms underlying its anti-inflammatory and anti-fibrotic effects in other diseases.

Synthesis Methods

The synthesis of 3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide involves multiple steps, starting with the reaction of 3-iodobenzoyl chloride with 3-aminophenylboronic acid to form 3-[(3-iodobenzoyl)amino]phenylboronic acid. This intermediate is then reacted with 3-bromo-N-benzoylaniline to yield 3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide.

Scientific Research Applications

3-bromo-N-{3-[(3-iodobenzoyl)amino]phenyl}benzamide has been studied for its potential applications in cancer treatment, particularly in the inhibition of epidermal growth factor receptor (EGFR) tyrosine kinase. It has also been investigated for its anti-inflammatory and anti-fibrotic effects in other diseases such as pulmonary fibrosis.